4-fluoro-N-[2-(methylthio)phenyl]benzamide

• IUPAC Name: 4-fluoro-N-(2-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C14H12FNOS/c1-18-13-5-3-2-4-12(13)16-14(17)10-6-8-11(15)9-7-10/h2-9H,1H3,(H,16,17)
• InChI Key: UMDRLBPMDRZCAQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H12FNOS
• Molecular Weight: 261.32 g/mol

Description

4-fluoro-N-[2-(methylthio)phenyl]benzamide, also known as compound A, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[2-(methylthio)phenyl]benzamide A is not fully understood. However, it has been shown to inhibit the activity of specific enzymes such as histone deacetylases (HDACs) and glycogen synthase kinase 3 beta (GSK3β). HDACs are involved in the regulation of gene expression, while GSK3β is involved in the regulation of cell growth and proliferation. Inhibition of these enzymes has been shown to have anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects
Compound A has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of specific cytokines. In addition, it has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-[2-(methylthio)phenyl]benzamide A in lab experiments is its high potency and specificity. It has been shown to have minimal off-target effects, which makes it a valuable tool for studying specific biological processes. However, one of the limitations of using this compound A is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 4-fluoro-N-[2-(methylthio)phenyl]benzamide A. One area of interest is the development of new drugs based on the structure of this compound A. Another area of interest is the study of the role of this compound A in the regulation of specific biological processes such as gene expression and cell growth. In addition, the use of this compound A in combination with other drugs or therapies is an area of potential future research.
Conclusion
In conclusion, this compound A is a synthetic this compound that has shown promising results in various scientific studies. It has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and as an inhibitor of specific enzymes. Its mechanism of action is not fully understood, but it has been shown to have minimal off-target effects and high potency and specificity. Compound A has several advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of 4-fluoro-N-[2-(methylthio)phenyl]benzamide A involves the reaction of 4-fluoro-N-phenylbenzamide with methylthiol in the presence of a catalyst. The reaction yields this compound, which can be purified using various methods such as recrystallization, chromatography, or distillation.

Scientific Research Applications

Compound A has been extensively used in scientific research due to its unique properties. It has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and as an inhibitor of specific enzymes. It has also been used in the development of new drugs and as a tool for studying various biological processes.